Dihydroproscar

Description

Dihydroproscar, also known as Dihydro Finasteride or Finasteride EP Impurity A, is a compound with several synonyms including ANDROST-4-AZA-3-ONE-17BETA-N-TERT-BUTYL CARBOXAMIDE and 17β-(t-Butylcarbamoyl)-4-aza-5α-androstan-3-one . It is the reduced product of Finasteride, which is a mechanism-based inhibitor of human prostate and skin steroid 5α-reductase . Dihydroproscar forms an enzyme-bound NADP-dihydrofinasteride adduct during this inhibitory process . 5α-Reductases, the enzymes inhibited by Finasteride, are involved in steroid metabolism and participate in metabolic pathways . These enzymes act on substrates such as testosterone, progesterone, and androstenedione .

Dihydroproscar has a molecular formula of C23H38N2O2 and a molecular weight of 374.56 g/mol . It typically presents as a white to off-white powder . The compound has a melting point between 273-275 °C . Dihydroproscar is slightly soluble in chloroform and methanol .

A similar compound, 5α-Dihydronandrolone (5α-DHN), is a naturally occurring anabolic-androgenic steroid and a 5α-reduced derivative of nandrolone . While dihydrotestosterone (DHT) increases androgenic effects, 5α-DHN, conversely, results in local inactivation when nandrolone is converted into it, contributing to a high ratio of anabolic to androgenic effects .

• CAS No.: 98319-24-5
• Product Name: Dihydroproscar
• Molecular Formula: C23H38N2O2
• Molecular Weight: 374.6 g/mol
• IUPAC Name: (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxamide
• Standard InChI: InChI=1S/C23H38N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h14-18H,6-13H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1
• Standard InChIKey: ZOIUUCNFVDJSJK-WSBQPABSSA-N
• SMILES: CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(CCC(=O)N4)C
• Canonical SMILES: CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(CCC(=O)N4)C
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Dihydro Finasteride; (5α,17β)-N-(1,1-Dimethylethyl)-3-oxo-4-azaandrostane-17-carboxamide
• PubChem Compound: 9864387
• Last Modified: Aug 15 2023